Cas no 20475-72-3 ((1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one)

(1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one structure
20475-72-3 structure
Product Name:(1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one
CAS No:20475-72-3
MF:C29H46O3
MW:442.673749446869
CID:285272
Update Time:2024-02-29

(1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one Chemical and Physical Properties

Names and Identifiers

    • 30-Noroleanan-16-one,13,28-epoxy-3-hydroxy-, (3b,20a)- (9CI)
    • 13,28-Epoxy-3β-hydroxy-30-noroleanan-16-one
    • 2H,5H-14a,4a-(Epoxymethano)picene, 30-noroleanan-16-one deriv.
    • 30-Noroleanan-16-one,13,28-epoxy-3b-hydroxy-(8CI)
    • Cyclamigenin A2
    • (1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,
    • (1S,4S,5R,8R,10S,13R,14R,17S,18R,20R)-10-Hydroxy-4,5,9,9,13,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracosan-2-one
    • Inchi: 1S/C29H46O3/c1-18-7-13-28-17-32-29(21(28)15-18)14-9-20-25(4)11-10-22(30)24(2,3)19(25)8-12-26(20,5)27(29,6)16-23(28)31/h18-22,30H,7-17H2,1-6H3/t18-,19+,20-,21-,22+,25+,26-,27+,28-,29+/m1/s1
    • InChI Key: HYSAEVZQQPQRRR-NAHSIXMVSA-N
    • SMILES: O1C[C@]23CC[C@@H](C)C[C@H]2[C@@]21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]1(C)[C@]2(C)CC3=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 849
  • Topological Polar Surface Area: 46.5
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd